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This technical guide provides a comprehensive overview of Cannabidihexol (CBDH), a

recently discovered phytocannabinoid. Addressed to researchers, scientists, and drug

development professionals, this document details its natural sources, abundance, and the

analytical methods for its identification and quantification.

Introduction to Cannabidihexol (CBDH)
Cannabidihexol (CBDH) is a homolog of cannabidiol (CBD), distinguished by a n-hexyl side

chain on the resorcinyl moiety.[1][2] As a minor cannabinoid, its natural occurrence is

significantly lower than that of major cannabinoids like Δ⁹-tetrahydrocannabinol (Δ⁹-THC) and

cannabidiol (CBD).[3] The identification of CBDH has expanded the known series of

phytocannabinoids, filling the gap between the pentyl and heptyl homologs of CBD.[1]

Natural Sources and Abundance
CBDH has been identified in specific medicinal cannabis varieties. The primary documented

source is the Italian medicinal cannabis variety FM2.[1][2] Quantitative analysis of this variety

has provided the first insights into the natural abundance of CBDH.

Table 1: Abundance of Cannabidihexol and Related
Compounds in Cannabis sativa L. var. FM2
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Compound Abundance (µg/g of dried plant material)

Cannabidihexol (CBDH) 27

Δ⁹-Tetrahydrocannabihexol (Δ⁹-THCH) 7

Cannabidiol Monomethyl Ether (CBDM) 50

Cannabigerol Monomethyl Ether (CBGM) 102

Source: Linciano, P., et al. (2020). Scientific Reports.[1]

Biosynthesis of Cannabidihexol
The biosynthesis of cannabinoids is a complex enzymatic process occurring in the glandular

trichomes of the Cannabis sativa plant.[4] While the specific enzymatic steps for CBDH are yet

to be fully elucidated, it is hypothesized to follow a pathway analogous to that of CBD. The

general cannabinoid biosynthesis pathway begins with the alkylation of an olivetolic acid

precursor by geranyl pyrophosphate to form a cannabigerolic acid (CBGA) analog.[4][5][6] In

the case of CBDH, the precursor would be hexyl-olivetolic acid. This precursor then undergoes

oxidative cyclization catalyzed by a synthase enzyme to yield the corresponding acidic form,

cannabidihexolic acid (CBDHA), which can then be decarboxylated to CBDH.

Hexanoyl-CoA

Olivetolic_Acid_Synthase

Malonyl-CoA

Hexyl-Olivetolic_Acid

Aromatic_Prenyltransferase

Geranyl_Pyrophosphate

Cannabigerolic_Acid_analog CBDA_Synthase_analog Cannabidihexolic_Acid Decarboxylation Cannabidihexol

Click to download full resolution via product page

Hypothesized Biosynthetic Pathway of Cannabidihexol (CBDH).

Experimental Protocols
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The identification and semi-quantification of CBDH in the FM2 cannabis variety were achieved

through a combination of advanced analytical techniques.[1]

Extraction of Cannabinoids from Plant Material
Objective: To extract cannabinoids from the dried inflorescences of Cannabis sativa L. var.

FM2.

Methodology:

Maceration: 1 gram of dried and powdered cannabis inflorescences was extracted with 10

mL of ethanol.

Sonication: The mixture was sonicated for 15 minutes to enhance extraction efficiency.

Centrifugation: The sample was centrifuged at 4000 rpm for 10 minutes.

Filtration: The supernatant was filtered through a 0.22 µm PTFE filter prior to analysis.

Identification and Quantification by UHPLC-HRMS
Objective: To identify and quantify CBDH using Ultra-High-Performance Liquid

Chromatography coupled with High-Resolution Mass Spectrometry.

Instrumentation:

UHPLC system: Thermo Fisher Scientific UltiMate 3000

Mass Spectrometer: Thermo Fisher Scientific Q Exactive Focus Hybrid Quadrupole-Orbitrap

Chromatographic Conditions:

Column: Kinetex C18 (50 mm × 2.1 mm, 1.7 µm)

Mobile Phase A: Water + 0.1% Formic Acid

Mobile Phase B: Acetonitrile + 0.1% Formic Acid

Gradient: 65% to 95% B over 6 minutes, followed by 3 minutes of re-equilibration.
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Flow Rate: 0.5 mL/min

Column Temperature: 45 °C

Mass Spectrometry Conditions:

Ionization Mode: Negative Electrospray Ionization (ESI-)

Scan Range: m/z 150–600

Resolution: 70,000 FWHM

Sheath Gas Flow Rate: 50 (arbitrary units)

Auxiliary Gas Flow Rate: 15 (arbitrary units)

Capillary Temperature: 300 °C

Data Analysis: Identification of CBDH was confirmed by comparing the retention time and

fragmentation spectra with a synthesized authentic standard. Quantification was performed

using a calibration curve built with the synthetic standard.
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Analytical Workflow

Dried Cannabis Inflorescences (FM2)

Ethanol Maceration & Sonication

Centrifugation & Filtration

UHPLC Separation

HRMS Detection (ESI-)

Data Analysis (Retention Time, Fragmentation)

Quantification (Calibration Curve)

Click to download full resolution via product page

Workflow for the Extraction and Analysis of CBDH.

Pharmacological Properties
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Preliminary in-vivo studies have indicated that CBDH exhibits analgesic activity in mice.[1][7]

Further research is required to fully characterize its pharmacological profile and potential

therapeutic applications. The interaction of CBDH with cannabinoid receptors and other

potential molecular targets is an active area of investigation.

Conclusion
Cannabidihexol represents a novel addition to the diverse family of phytocannabinoids. While

its natural abundance is low, its discovery in the FM2 medicinal cannabis variety and its initial

pharmacological assessment suggest that further investigation into its properties and potential

applications is warranted. The analytical methods outlined in this guide provide a robust

framework for the continued exploration of CBDH and other minor cannabinoids in Cannabis

sativa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling Cannabidihexol: A Technical Guide to its
Natural Occurrence and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025671#natural-sources-and-abundance-of-
cannabidihexol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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